DNA Damage
  • Glycyl H-1152 hydrochloride
    Glycyl H-1152 hydrochloride
    • Cat. No.:
    • B024257
    • CAS No.:
    • Molecular Formula:
    • C18H26Cl2N4O3S
    • Molecular Weight:
    • 449.4 g/mol
    Description
    Two Rho-associated kinases (ROCK), ROCK1 and ROCK2, act downstream of the G protein Rho to regulate cytoskeletal stability. The ROCKs play important roles in diverse cellular functions including cell adhesion an...
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  • Aurora kinase inhibitor-3
    Aurora kinase inhibitor-3
    • Cat. No.:
    • B1666738
    • CAS No.:
    • 879127-16-9
    • Molecular Formula:
    • C21H18F3N5O
    • Molecular Weight:
    • 413.4 g/mol
    Description
    an aurora kinase A inhibitor
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  • Tripolin B
    Tripolin B
    • Cat. No.:
    • B2566831
    • CAS No.:
    • 372164-79-9
    • Molecular Formula:
    • C12H9N3O
    • Molecular Weight:
    • 211.22 g/mol
    Description
    Angiogenesis Inhibitor is an agent or endogenous substance that inhibits the formation of capillaries from existing blood vessels. In cancer therapy, angiogenesis inhibitors preferentially target the new blood v...
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  • Aurora A inhibitor 4
    Aurora A inhibitor 4
    • Cat. No.:
    • B3972807
    • CAS No.:
    • Molecular Formula:
    • C22H23N5O3
    • Molecular Weight:
    • 405.4 g/mol
    Description
    Aurora A inhibitor 4 is a useful research compound. Its molecular formula is C22H23N5O3 and its molecular weight is 405.4 g/mol. The purity is usually 95%.
    The exact mass of the compound 2-[(6-ethoxy-4-meth...
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  • Tinengotinib
    Tinengotinib
    • Cat. No.:
    • B10827977
    • CAS No.:
    • 2230490-29-4
    • Molecular Formula:
    • C20H19ClN6O
    • Molecular Weight:
    • 394.9 g/mol
    Description
    Tinengotinib is an orally available small molecule inhibitor of Aurora kinases (AKs) A and B, Janus kinases (JAKs), fibroblast growth factor receptors (FGFRs) and vascular endothelial growth factor receptors (VE...
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  • Aurora A inhibitor 2
    Aurora A inhibitor 2
    • Cat. No.:
    • B12419246
    • CAS No.:
    • Molecular Formula:
    • C24H26N6O3
    • Molecular Weight:
    • 446.5 g/mol
    Description
    Aurora A inhibitor 2 is a useful research compound. Its molecular formula is C24H26N6O3 and its molecular weight is 446.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Aurora A inhibitor 2...
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  • Aurora A inhibitor 1
    Aurora A inhibitor 1
    • Cat. No.:
    • B12420279
    • CAS No.:
    • Molecular Formula:
    • C25H28ClF2N5O2
    • Molecular Weight:
    • 504.0 g/mol
    Description
    Aurora A inhibitor 1 is a useful research compound. Its molecular formula is C25H28ClF2N5O2 and its molecular weight is 504.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Aurora A inhibit...
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  • Ret-IN-19
    Ret-IN-19
    • Cat. No.:
    • B15140559
    • CAS No.:
    • Molecular Formula:
    • C28H28N6O4S
    • Molecular Weight:
    • 544.6 g/mol
    Description
    Ret-IN-19 is a useful research compound. Its molecular formula is C28H28N6O4S and its molecular weight is 544.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ret-IN-19 suitable for many re...
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  • DBPR728
    DBPR728
    • Cat. No.:
    • B15584941
    • CAS No.:
    • Molecular Formula:
    • C29H37ClFN9O2
    • Molecular Weight:
    • 598.1 g/mol
    Description
    DBPR728 is a useful research compound. Its molecular formula is C29H37ClFN9O2 and its molecular weight is 598.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DBPR728 suitable for many rese...
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  • Aurka-IN-1
    Aurka-IN-1
    • Cat. No.:
    • B15585974
    • CAS No.:
    • Molecular Formula:
    • C25H25FN8O5S
    • Molecular Weight:
    • 568.6 g/mol
    Description
    Aurka-IN-1 is a useful research compound. Its molecular formula is C25H25FN8O5S and its molecular weight is 568.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Aurka-IN-1 suitable for many...
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